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Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544 Get Quote

This technical guide provides a comprehensive overview of Triflusulfuron-methyl, a selective

sulfonylurea herbicide. It is intended for researchers, scientists, and professionals involved in

drug development and environmental science. This document details its physicochemical

properties, mechanism of action, synthesis, analytical methodologies, and toxicological profile.

Physicochemical and Chemical Properties
Triflusulfuron-methyl is a white, crystalline solid that is weakly acidic. Its chemical structure

consists of a triazine ring, a sulfonylurea bridge, and a trifluoromethyl-substituted phenyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682544?utm_src=pdf-interest
https://www.benchchem.com/product/b1682544?utm_src=pdf-body
https://www.benchchem.com/product/b1682544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

methyl 2-[({[(4-dimethylamino-

6-(2,2,2-trifluoroethoxy)-1,3,5-

triazin-2-

yl)amino]carbonyl}amino)sulfo

nyl]-3-methylbenzoate

CAS Registry No. 126535-15-7

Molecular Formula C17H19F3N6O6S

Molecular Weight 504.4 g/mol

Appearance White crystalline solid

Melting Point 160-163 °C

Vapor Pressure 1.99 x 10⁻⁵ mPa at 25 °C

Solubility in Water
3.9 mg/L at 25 °C (pH 5), 230

mg/L at 25 °C (pH 7)

Solubility in Organic Solvents

(g/L at 25 °C)

Acetone: 60.3,

Dichloromethane: 198.5,

Methanol: 5.8

Octanol-Water Partition

Coefficient (log Kow)
1.55 (pH 5), -0.34 (pH 7)

pKa 4.9

Mechanism of Action
Triflusulfuron-methyl is a selective, systemic herbicide that is absorbed by the leaves and

roots of plants and translocated to the meristematic tissues. It functions by inhibiting the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This

enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine. The inhibition of ALS leads to a cessation of cell division and plant growth,

ultimately resulting in the death of susceptible plant species.
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Caption: Mechanism of action of Triflusulfuron-methyl.

Synthesis Pathway
A general synthesis pathway for Triflusulfuron-methyl involves the reaction of a substituted

triazine with a sulfonyl isocyanate, followed by reaction with a methyl anthranilate derivative.

Substituted Triazine (Intermediate A) Sulfonylurea Intermediate+ Intermediate B

Sulfonyl Isocyanate (Intermediate B)

Methyl Anthranilate Derivative (Intermediate C) Triflusulfuron-methyl+ Intermediate D

Click to download full resolution via product page

Caption: Generalized synthesis pathway for Triflusulfuron-methyl.

Analytical Methodology
The determination of Triflusulfuron-methyl residues in environmental and biological samples

is typically performed using high-performance liquid chromatography (HPLC) coupled with

ultraviolet (UV) or mass spectrometry (MS) detection.

Experimental Protocol: HPLC-UV Analysis of Triflusulfuron-methyl in Soil

Sample Preparation (Solid-Phase Extraction):

A 10 g sample of soil is mixed with 20 mL of acetonitrile/water (80:20, v/v).
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The mixture is sonicated for 15 minutes and then centrifuged at 4000 rpm for 10 minutes.

The supernatant is collected, and the extraction is repeated twice more.

The combined supernatants are evaporated to near dryness under a gentle stream of

nitrogen.

The residue is redissolved in 5 mL of 10% methanol in water and loaded onto a C18 solid-

phase extraction (SPE) cartridge preconditioned with methanol and water.

The cartridge is washed with 5 mL of water, and the analyte is eluted with 5 mL of

acetonitrile.

The eluate is evaporated and reconstituted in 1 mL of the mobile phase for HPLC analysis.

Chromatographic Conditions:

Instrument: High-Performance Liquid Chromatograph with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: Acetonitrile and water (acidified with 0.1% phosphoric acid) in a gradient or

isocratic elution. A typical isocratic condition is 60:40 (v/v) acetonitrile:water.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Column Temperature: 30 °C.

Detection: UV absorbance at 240 nm.

Quantification:

A calibration curve is constructed by injecting standard solutions of Triflusulfuron-methyl
of known concentrations.

The concentration of Triflusulfuron-methyl in the sample is determined by comparing the

peak area from the sample chromatogram to the calibration curve.
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Caption: Analytical workflow for Triflusulfuron-methyl in soil.
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Toxicological Profile
Triflusulfuron-methyl exhibits low acute toxicity to mammals, birds, and bees. It is slightly to

moderately toxic to aquatic organisms.

Mammalian Toxicity

Parameter Value Species

Acute Oral LD50 > 5000 mg/kg Rat

Acute Dermal LD50 > 2000 mg/kg Rabbit

Acute Inhalation LC50 > 5.1 mg/L Rat

Eye Irritation Non-irritating Rabbit

Skin Irritation Non-irritating Rabbit

Skin Sensitization Not a sensitizer Guinea pig

Ecotoxicological Data

Organism Parameter Value

Bobwhite Quail Acute Oral LD50 > 2250 mg/kg

Mallard Duck Dietary LC50 (8-day) > 5620 ppm

Rainbow Trout 96-hour LC50 > 100 mg/L

Bluegill Sunfish 96-hour LC50 > 100 mg/L

Daphnia magna 48-hour EC50 > 100 mg/L

Algae (Selenastrum

capricornutum)
72-hour EC50 0.0075 mg/L

Honeybee Acute Contact LD50 > 100 µ g/bee

Earthworm 14-day LC50 > 1000 mg/kg soil
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Environmental Fate
Triflusulfuron-methyl degrades in the environment primarily through microbial action in soil

and hydrolysis in water. Its mobility in soil is generally low to moderate, depending on soil type

and pH.

Parameter Value Conditions

Aerobic Soil Metabolism Half-

life
24-42 days 20 °C

Anaerobic Soil Metabolism

Half-life
30-60 days 20 °C

Hydrolysis Half-life
Stable at pH 7 & 9; 32 days at

pH 5
25 °C

Aqueous Photolysis Half-life 10-14 days pH 7

Soil Photolysis Half-life 30-40 days

Soil Adsorption Coefficient

(Koc)
20-300 cm³/g

To cite this document: BenchChem. [An In-depth Technical Guide to Triflusulfuron-methyl
(CAS No. 126535-15-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682544#triflusulfuron-methyl-cas-number-126535-
15-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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